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Compound of Interest

Compound Name:
1-(Bromomethyl)-2,4-

dimethylbenzene

Cat. No.: B1585861 Get Quote

An In-depth Technical Guide to the Hazards Associated with 1-(Bromomethyl)-2,4-
dimethylbenzene

Introduction
1-(Bromomethyl)-2,4-dimethylbenzene, also known as 2,4-dimethylbenzyl bromide, is a

substituted aromatic hydrocarbon with the chemical formula C₉H₁₁Br. It belongs to the family of

benzyl bromides, which are widely utilized in organic synthesis as versatile alkylating agents for

introducing a 2,4-dimethylbenzyl group into various molecules. This reactivity, however, is

intrinsically linked to its significant hazardous properties. This guide provides a comprehensive

technical overview of the hazards associated with 1-(Bromomethyl)-2,4-dimethylbenzene,

offering critical insights for researchers, scientists, and professionals in drug development to

ensure its safe handling and use. The information presented herein is synthesized from

available safety data for the compound and its structural analogs, providing a robust framework

for risk assessment and management.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of a substance is

fundamental to anticipating its behavior and associated hazards.
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Property Value Source

Molecular Formula C₉H₁₁Br

Molecular Weight 199.09 g/mol

Appearance Solid

InChI Key
WGLUZJWOTTXZIC-

UHFFFAOYSA-N

SMILES String CC1=C(CBr)C=CC(C)=C1

The presence of a bromomethyl group attached to a benzene ring makes this compound a

potent lachrymator and a reactive electrophile, which is the primary driver of its biological and

chemical hazards.

Health Hazard Assessment
1-(Bromomethyl)-2,4-dimethylbenzene and its analogs are potent irritants and corrosive

agents. The primary routes of exposure are inhalation, skin contact, eye contact, and ingestion.

Acute Toxicity and Primary Hazards
Based on data from structurally similar compounds like 1,4-Bis(bromomethyl)benzene and

other benzyl bromides, the following GHS classifications are anticipated.

Skin Corrosion/Irritation (Category 1B): This compound is expected to cause severe skin

burns and damage.[1] Contact with the skin will likely lead to immediate irritation, redness,

and pain, potentially progressing to chemical burns.

Serious Eye Damage/Eye Irritation (Category 1): Direct contact with the eyes can cause

serious, potentially irreversible damage.[1] It is a potent lachrymator, causing immediate and

profuse tearing.

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation:

Inhalation of dust or vapors may cause severe irritation to the mucous membranes and

upper respiratory tract.[1] Symptoms can include coughing, shortness of breath, headache,

and nausea.[1]
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Acute Toxicity (Oral, Category 4): While specific data for this compound is limited, related

compounds are classified as harmful if swallowed.[2] Ingestion can cause severe irritation

and burns to the gastrointestinal tract.[3]

Reactivity and Stability Profile
A clear understanding of a compound's reactivity is crucial for safe storage and handling,

preventing accidents and hazardous reactions.

Chemical Stability
The product is stable under normal handling and storage conditions.[1] However, it is sensitive

to moisture and should be stored under an inert atmosphere.[1]

Incompatible Materials
To prevent hazardous reactions, avoid contact with the following:

Bases: Reacts vigorously with strong bases.[3]

Oxidizing agents: Can lead to violent reactions.[1][3]

Alcohols and Amines: As a potent alkylating agent, it will react readily with nucleophiles like

alcohols and amines.[1][3]

Metals: May be corrosive to certain metals.[3]

Hazardous Decomposition Products
When involved in a fire or subjected to high temperatures, 1-(Bromomethyl)-2,4-
dimethylbenzene can decompose to produce highly toxic and corrosive fumes, including:

Carbon monoxide (CO) and Carbon dioxide (CO₂)[3]

Hydrogen halides, specifically Hydrogen Bromide (HBr)[3]

Safe Handling and Emergency Protocols
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Given the significant hazards, stringent safety protocols must be implemented when handling

this compound. The following workflows are designed to provide a self-validating system of

safety.

Engineering Controls and Personal Protective
Equipment (PPE)
The primary directive is to minimize all potential for exposure.

Workflow for Establishing a Safe Workspace

Engineering Controls Personal Protective Equipment (PPE)

Fume Hood

Safety Shower

Proximity is critical

Ventilation

Ensures containment

Eye Wash

Co-located

Chemical Resistant Gloves
(e.g., Nitrile, Neoprene)

Chemical Goggles &
Face Shield

Flame-Retardant Lab Coat

NIOSH-approved Respirator
(if dust/aerosol risk)

Researcher

Must work in Must wear Must wear

Must wear
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Caption: Required engineering controls and PPE for handling 1-(Bromomethyl)-2,4-
dimethylbenzene.

Step-by-Step Handling Protocol:
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Preparation: Before handling, ensure a chemical fume hood is operational. Locate the

nearest emergency eye wash station and safety shower.[1]

Donning PPE: Wear appropriate PPE, including double-layered chemical-resistant gloves,

chemical safety goggles, a full-face shield, and a lab coat.[1][3]

Handling: Conduct all manipulations of the compound within the fume hood to prevent

inhalation of dust or vapors.[3] Avoid creating dust.

Storage: Keep the container tightly closed when not in use.[1] Store in a cool, dry, well-

ventilated area away from incompatible materials.[1] The storage area should be designated

for corrosive materials.[3]

Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in the work

area.

First-Aid and Emergency Response
Immediate and appropriate first aid is critical in the event of an exposure.

Emergency Response Workflow
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Exposure

Inhalation Skin Contact Eye Contact Ingestion

1. Move to fresh air.
2. Give artificial respiration if not breathing.

3. Seek immediate medical attention.

1. Immediately remove contaminated clothing.
2. Flush skin with soap and water for at least 15 minutes.

3. Seek immediate medical attention.

1. Immediately flush eyes with water for at least 15 minutes.
2. Remove contact lenses, if present.
3. Seek immediate medical attention.

1. Do NOT induce vomiting.
2. Rinse mouth with water.

3. Seek immediate medical attention.

IMMEDIATE
Medical Attention

Click to download full resolution via product page

Caption: First-aid procedures following exposure to 1-(Bromomethyl)-2,4-dimethylbenzene.

Inhalation: Remove the individual to fresh air immediately. If breathing is difficult or has

stopped, provide artificial respiration.[2][3] Seek immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing.[3] Wash the affected area with

copious amounts of soap and water for at least 15 minutes.[1] Seek immediate medical

attention.[3]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open.[3] Remove contact lenses if it is safe to do so. Seek immediate medical

attention from an ophthalmologist.[1]

Ingestion: Do NOT induce vomiting.[1][3] Rinse the mouth with water. Never give anything by

mouth to an unconscious person.[1] Seek immediate medical attention.[3]

Spill and Disposal Procedures
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Spill Response: Evacuate the area. Wear full PPE, including respiratory protection.[1] Do not

let the chemical enter drains.[3] Carefully sweep or shovel the solid material into a suitable,

closed container for disposal.[1] Avoid generating dust.

Waste Disposal: Dispose of waste materials at an approved waste disposal plant. Disposal

must be in accordance with all local, regional, and national regulations.[3]

Conclusion
1-(Bromomethyl)-2,4-dimethylbenzene is a valuable synthetic reagent, but its utility is

matched by its significant hazards. It is a corrosive substance that can cause severe damage to

the skin, eyes, and respiratory system. A comprehensive understanding of its reactivity, coupled

with strict adherence to engineering controls, personal protective equipment protocols, and

emergency procedures, is paramount for its safe use. By integrating the principles and

protocols outlined in this guide, research and development professionals can mitigate the risks

and handle this compound with the necessary level of caution and respect.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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